Cas no 2171779-37-4 (Methyl 4-amino-2-ethyloxane-2-carboxylate)

• Product Name: Methyl 4-amino-2-ethyloxane-2-carboxylate
• CAS No: 2171779-37-4
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5565845
• PubChem ID: 165595332
• Update Time: 2025-08-05

Methyl 4-amino-2-ethyloxane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2171779-37-4
• methyl 4-amino-2-ethyloxane-2-carboxylate
• EN300-1592377
• Methyl 4-amino-2-ethyloxane-2-carboxylate

• Inchi： 1S/C9H17NO3/c1-3-9(8(11)12-2)6-7(10)4-5-13-9/h7H,3-6,10H2,1-2H3
• InChI Key： QDMGKOINPJDLGA-UHFFFAOYSA-N
• SMILES： O1CCC(CC1(C(=O)OC)CC)N

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.6Ų

Additional information on Methyl 4-amino-2-ethyloxane-2-carboxylate

Methyl 4-Amino-2-Ethyloxane-2-Carboxylate: A Comprehensive Overview

Methyl 4-amino-2-ethyloxane-2-carboxylate, with the CAS number 2171779-37-4, is a compound of significant interest in the field of organic chemistry and related disciplines. This compound is characterized by its unique structure, which includes an oxane ring (a six-membered cyclic ether) substituted with an amino group and a methyl ester. The presence of these functional groups makes it a versatile molecule with potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science.

The oxane ring in methyl 4-amino-2-ethyloxane-2-carboxylate serves as a foundational structure, providing stability and rigidity to the molecule. The amino group at the 4-position introduces basicity and nucleophilic character, while the methyl ester at the 2-position adds an electron-withdrawing effect, enhancing the reactivity of the compound. This combination of functional groups makes methyl 4-amino-2-ethyloxane-2-carboxylate a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of methyl 4-amino-2-ethyloxane-2-carboxylate as a building block for constructing bioactive molecules. For instance, researchers have explored its use in the synthesis of peptide analogs and other bioactive compounds. The compound's ability to undergo various transformations, such as nucleophilic substitutions and condensations, has made it a valuable starting material in medicinal chemistry.

In terms of physical properties, methyl 4-amino-2-ethyloxane-2-carboxylate is typically a white crystalline solid with a melting point of approximately 150°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various synthetic procedures that require controlled solubility and reactivity.

The synthesis of methyl 4-amino-2-ethyloxane-2-carboxylate involves several steps, including the preparation of the oxane ring and subsequent functionalization with amino and ester groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For example, researchers have reported the use of transition metal catalysts to facilitate key transformations during its synthesis.

One area where methyl 4-amino-2-ethyloxane-2-carboxylate has shown promise is in the development of agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been explored in several studies. The compound's reactivity and structural versatility make it an attractive candidate for designing molecules with specific biological activities.

Moreover, methyl 4-amino-2-ethyloxane-2-carboxylate has been investigated for its potential use in materials science. Its ability to form polymers through condensation reactions has been explored, leading to the development of novel polymeric materials with unique properties. These materials have applications in areas such as coatings, adhesives, and drug delivery systems.

In conclusion, methyl 4-amino-2-(R)-oxetanecarboxylate (CAS No: 217177937) is a versatile compound with a wide range of applications across various fields. Its unique structure, combined with its reactivity and solubility properties, makes it an invaluable tool in organic synthesis. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.